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Compound of Interest

Compound Name:
Diethyl 5-ethylpyridine-2,3-

dicarboxylate

Cat. No.: B195267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl 5-ethylpyridine-2,3-dicarboxylate is a chemical intermediate with significant

applications in the pharmaceutical and agrochemical industries.[1][2] It serves as a crucial

building block in the synthesis of more complex molecules, including certain herbicides.[2] A

thorough understanding of its physical properties is essential for its effective use in research

and development, particularly for reaction design, process scale-up, and ensuring safety and

quality control. This technical guide provides a comprehensive overview of the known physical

properties of Diethyl 5-ethylpyridine-2,3-dicarboxylate, general experimental protocols for

their determination, and a visualization of its synthesis workflow.

Core Physical Properties
The physical characteristics of Diethyl 5-ethylpyridine-2,3-dicarboxylate are summarized in

the table below. These properties are critical for handling, storage, and application in various

synthetic procedures. The compound is typically a colorless to pale yellow liquid at room

temperature.[1]
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Property Value

Molecular Formula C₁₃H₁₇NO₄

Molecular Weight 251.28 g/mol

Appearance Colorless to pale yellow liquid[1]

Boiling Point 320-325 °C at 760 mmHg[1]

Density 1.126 g/cm³ at 25 °C[1]

Flash Point 147.8 °C[1]

Solubility
Soluble in ethanol, methanol, and most organic

solvents. Limited solubility in water.[1]

Melting Point

Not readily available in cited literature; the

compound exists as a liquid at ambient

temperatures.

Experimental Protocols for Property Determination
While specific experimental determinations for Diethyl 5-ethylpyridine-2,3-dicarboxylate are

not extensively detailed in the available literature, the following are general and widely

accepted methods for ascertaining the physical properties of liquid organic compounds.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is distillation.

Protocol:

A sample of the compound is placed in a distillation flask with boiling chips.

A thermometer is positioned so that the top of the bulb is level with the bottom of the side-

arm of the flask.

The flask is heated, and the temperature is recorded when the liquid is boiling and the vapor

is condensing on the thermometer bulb, leading to a stable temperature reading.
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The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Density Measurement
Density is the mass per unit volume of a substance. For a liquid, it can be determined using a

pycnometer or a graduated cylinder and balance.

Protocol (using graduated cylinder and balance):

The mass of a clean, dry graduated cylinder is measured.

A known volume of the liquid is added to the graduated cylinder.

The mass of the graduated cylinder with the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder.

The density is then calculated by dividing the mass of the liquid by its volume.

Solubility Assessment
Solubility is the ability of a substance to dissolve in a solvent. A qualitative assessment can be

performed through visual inspection.

Protocol:

A small, measured amount of the solute (Diethyl 5-ethylpyridine-2,3-dicarboxylate) is

added to a test tube.

A known volume of the solvent is added in increments.

The mixture is agitated after each addition.

The substance is considered soluble if a homogenous solution forms. Observations are

made at a specific temperature, as solubility is temperature-dependent.

Synthesis Workflow
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Diethyl 5-ethylpyridine-2,3-dicarboxylate is commonly synthesized via a multi-step reaction.

A prevalent method involves the reaction of diethyl α-chlorooxaloacetate with 2-ethylacrolein

using ammonium acetate as a nitrogen source in an ethanol medium.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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